Cas no 2639374-32-4 (rac-tert-butyl (3aR,7aR)-5-methyl-octahydro-1H-pyrrolo3,4-cpyridine-7a-carboxylate)

• Product Name: rac-tert-butyl (3aR,7aR)-5-methyl-octahydro-1H-pyrrolo3,4-cpyridine-7a-carboxylate
• CAS No: 2639374-32-4
• MF: C₁₃H₂₄N₂O₂
• MW: 240.341863632202
• CID: 5664002
• PubChem ID: 165896421
• Update Time: 2025-07-15

rac-tert-butyl (3aR,7aR)-5-methyl-octahydro-1H-pyrrolo3,4-cpyridine-7a-carboxylate Chemical and Physical Properties

Names and Identifiers

• rac-tert-butyl (3aR,7aR)-5-methyl-octahydro-1H-pyrrolo[3,4-c]pyridine-7a-carboxylate
• EN300-27725625
• 2639374-32-4
• rac-tert-butyl (3aR,7aR)-5-methyl-octahydro-1H-pyrrolo3,4-cpyridine-7a-carboxylate

• Inchi： 1S/C13H24N2O2/c1-12(2,3)17-11(16)13-5-6-15(4)8-10(13)7-14-9-13/h10,14H,5-9H2,1-4H3/t10-,13+/m1/s1
• InChI Key： XUZVWEBRLNWPMN-MFKMUULPSA-N
• SMILES： O(C(C)(C)C)C([C@@]12CNC[C@@H]1CN(C)CC2)=O

Computed Properties

• Exact Mass: 240.183778013g/mol
• Monoisotopic Mass: 240.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 41.6Ų

Additional information on rac-tert-butyl (3aR,7aR)-5-methyl-octahydro-1H-pyrrolo3,4-cpyridine-7a-carboxylate

Introduction to rac-tert-butyl (3aR,7aR)-5-methyl-octahydro-1H-pyrrolo[3,4-c]pyridine-7a-carboxylate (CAS No. 2639374-32-4)

Rac-tert-butyl (3aR,7aR)-5-methyl-octahydro-1H-pyrrolo[3,4-c]pyridine-7a-carboxylate (CAS No. 2639374-32-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrrolidine derivatives and exhibits unique structural features that make it a valuable candidate for various therapeutic applications.

The chemical structure of rac-tert-butyl (3aR,7aR)-5-methyl-octahydro-1H-pyrrolo[3,4-c]pyridine-7a-carboxylate is characterized by a pyrrolidine ring fused with a pyridine ring, forming an octahydro structure. The presence of a tert-butyl group and a methyl substituent at specific positions on the ring system contributes to its distinct chemical properties and potential biological activities.

In recent years, there has been a growing interest in the development of novel compounds with improved pharmacological profiles for the treatment of various diseases. Rac-tert-butyl (3aR,7aR)-5-methyl-octahydro-1H-pyrrolo[3,4-c]pyridine-7a-carboxylate has shown promising results in preclinical studies, particularly in its ability to modulate specific receptors and enzymes involved in neurological and psychiatric disorders.

One of the key areas of research involving this compound is its potential as a modulator of the serotonin 5-HT_2C receptor. Serotonin 5-HT_2C receptors play a crucial role in regulating mood, appetite, and cognitive function. Preclinical studies have demonstrated that rac-tert-butyl (3aR,7aR)-5-methyl-octahydro-1H-pyrrolo[3,4-c]pyridine-7a-carboxylate can selectively bind to these receptors with high affinity, potentially offering therapeutic benefits for conditions such as depression, anxiety, and obesity.

Beyond its interaction with serotonin receptors, this compound has also been investigated for its effects on other neurotransmitter systems. For instance, it has shown activity as a positive allosteric modulator of GABA_A receptors, which are important targets for the development of anxiolytic and anticonvulsant drugs. This dual mechanism of action makes rac-tert-butyl (3aR,7aR)-5-methyl-octahydro-1H-pyrrolo[3,4-c]pyridine-7a-carboxylate a versatile candidate for further drug development.

The synthesis of rac-tert-butyl (3aR,7aR)-5-methyl-octahydro-1H-pyrrolo[3,4-c]pyridine-7a-carboxylate involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. Recent advancements in synthetic chemistry have led to the development of more efficient and scalable methods for producing this compound. These improvements have facilitated its availability for extensive preclinical and clinical testing.

In addition to its potential therapeutic applications, rac-tert-butyl (3aR,7aR)-5-methyl-octahydro-1H-pyrrolo[3,4-c]pyridine-7a-carboxylate has also been studied for its pharmacokinetic properties. Preliminary data suggest that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These characteristics are essential for ensuring that the compound can effectively reach its target sites in the body and maintain sufficient concentrations to exert its desired effects.

The safety profile of rac-tert-butyl (3aR,7aR)-5-methyl-octahydro-1H-pyrrolo[3,4-c]pyridine-7a-carboxylate is another critical aspect of its evaluation. Preclinical toxicology studies have indicated that it is well-tolerated at therapeutic doses with minimal adverse effects. However, further investigations are necessary to fully understand its long-term safety and potential side effects in human subjects.

Clinical trials are currently underway to assess the efficacy and safety of rac-tert-butyl (3aR,7aR)-5-methyl-octahydro-1H-pyrrolo[3,4-c]pyridine-7a-carboxylate in treating various conditions. Early results from phase I trials have shown promising outcomes in terms of tolerability and pharmacodynamic responses. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.

In conclusion, rac-tert-butyl (3aR,7aR)-5-methyl-octahydro-1H-pyrrolo[3,4-c]pyridine-7a-carboxylate (CAS No. 2639374-32-4) represents a promising candidate in the field of medicinal chemistry and pharmaceutical research. Its unique structural features and multifaceted biological activities make it an attractive target for the development of novel therapeutics. Ongoing research and clinical trials will continue to elucidate its full potential as a valuable addition to the arsenal of drugs available for treating neurological and psychiatric disorders.